1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea

• IUPAC Name: 1-(3-methoxyphenyl)-3-(3-methoxypropyl)thiourea
• InChI: InChI=1S/C12H18N2O2S/c1-15-8-4-7-13-12(17)14-10-5-3-6-11(9-10)16-2/h3,5-6,9H,4,7-8H2,1-2H3,(H2,13,14,17)
• InChI Key: GAVNPYFRGQNAEE-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)NC1=CC(=CC=C1)OC
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea is an organic compound that belongs to the class of thioureas Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea typically involves the reaction of 3-methoxyphenyl isothiocyanate with 3-methoxypropylamine. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as halides, amines, or thiols can be used in substitution reactions, often under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA. The thiourea group can form hydrogen bonds and coordinate with metal ions, influencing the compound’s activity. Additionally, the methoxy groups can enhance the compound’s solubility and bioavailability, contributing to its overall effectiveness.

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-3-(3-methoxypropyl)thiourea
• 1-(3-Methoxyphenyl)-3-propylthiourea
• 1-(3-Methoxyphenyl)-3-(2-methoxyethyl)thiourea

Uniqueness

1-(3-Methoxyphenyl)-3-(3-methoxypropyl)thiourea is unique due to the presence of both methoxyphenyl and methoxypropyl groups. This combination of functional groups imparts distinct chemical and physical properties, such as enhanced solubility and reactivity, making it a valuable compound for various applications.